Cas no 2877658-45-0 (N-ethyl-3-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide)

• Product Name: N-ethyl-3-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide
• CAS No: 2877658-45-0
• MF: C₁₅H₂₀N₄O
• MW: 272.345502853394
• CID: 5308928
• PubChem ID: 165433209
• Update Time: 2025-06-29

N-ethyl-3-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040853837
• 2877658-45-0
• F1913-7901
• N-ethyl-3-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide
• N-Ethyl-3-(1H-pyrrolo[2,3-b]pyridin-2-yl)-1-piperidinecarboxamide

• Inchi： 1S/C15H20N4O/c1-2-16-15(20)19-8-4-6-12(10-19)13-9-11-5-3-7-17-14(11)18-13/h3,5,7,9,12H,2,4,6,8,10H2,1H3,(H,16,20)(H,17,18)
• InChI Key： ROLKWWCFRSWLRO-UHFFFAOYSA-N
• SMILES： N1(C(NCC)=O)CCCC(C2NC3=NC=CC=C3C=2)C1

Computed Properties

• Exact Mass: 272.16371127g/mol
• Monoisotopic Mass: 272.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.216±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.14±0.40(Predicted)

Additional information on N-ethyl-3-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide

Professional Introduction to N-ethyl-3-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide (CAS No. 2877658-45-0)

N-ethyl-3-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2877658-45-0, represents a structurally complex molecule with potential applications in the development of novel therapeutic agents. The intricate architecture of this molecule, featuring a fused pyrrolopyridine core and a piperidine moiety, makes it a promising candidate for further exploration in medicinal chemistry.

The< strong>N-ethyl-3-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide molecule is characterized by its multi-ringed system, which includes a pyrrolopyridine heterocycle linked to a piperidine ring. This structural motif is particularly intriguing due to its ability to interact with biological targets in diverse ways. The presence of the< strong>1H-pyrrolo[2,3-b]pyridine scaffold suggests potential binding affinities with enzymes and receptors involved in various metabolic pathways. Such features are highly valued in the design of drugs targeting neurological disorders, cancer, and inflammatory conditions.

In recent years, there has been a surge in research focused on developing small molecules that can modulate the activity of enzymes and receptors implicated in human diseases. The< strong>piperidine moiety in N-ethyl-3-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide is known for its ability to enhance solubility and bioavailability, making it an attractive component in drug design. This property, combined with the unique binding interactions provided by the< strong>pyrrolopyridine core, positions this compound as a versatile tool for pharmacological investigation.

The< strong>CAS number 2877658-45-0 serves as a unique identifier for this compound, facilitating its recognition and use in scientific literature and patent filings. The systematic naming of this molecule adheres to the International Union of Pure and Applied Chemistry (IUPAC) guidelines, ensuring clarity and consistency in chemical nomenclature. This standardized approach is crucial for researchers who need to communicate effectively about complex chemical entities across different disciplines.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. N-Ethyl-3-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide has been subjected to virtual screening using molecular docking techniques to evaluate its interactions with target proteins. Preliminary results indicate that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are key players in cancer progression and inflammation.

The< strong>1H-pyrrolo[2,3-b]pyridine scaffold is particularly noteworthy for its structural flexibility, which allows it to adopt multiple conformations upon binding to biological targets. This conformational diversity can be leveraged to optimize binding affinity and selectivity. Researchers are exploring various derivatives of N-Ethyl-3-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide to enhance its pharmacological properties further. These derivatives may incorporate additional functional groups that improve metabolic stability or target specificity.

In the context of drug development, the< strong>piperidine ring is often modified to fine-tune pharmacokinetic profiles. For instance, introducing hydrophilic substituents can enhance water solubility, while lipophilic groups can improve membrane permeability. The< strong>N-etylester functionality at the amide position contributes to the compound's overall solubility and bioavailability, making it a suitable candidate for oral administration.

The synthesis of N-Ethyl-3-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework of this molecule.

The< strong>CAS number 2877658-45-0 is associated with specific handling protocols that ensure safety during laboratory work. While this compound is not classified as hazardous under standard conditions, adherence to good laboratory practices (GLP) is essential when handling any chemical substance. Proper storage conditions, including temperature control and moisture protection, are critical to maintaining the integrity of N-Ethyl-3-{1H-pyrrolo[2,3-b]pyridin-2-y}l piperidine - 1 - carboxamide during long-term storage or repeated use.

Ongoing research into N-Ethyl - 3 - { 1 H - pyrrolo [ 2 , 3 - b ] pyridin - 2 - y l } piperidine - 1 - carboxamide continues to uncover new potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of laboratory findings into clinical candidates. The structural features of this compound make it an attractive scaffold for further medicinal chemistry optimization.

In conclusion, N-Ethyl - 3 - { 1 H - pyrrolo [ 2 , 3 - b ] pyridin - 2 - y l } piperidine - 1 - carboxamide (CAS No.< strong>2877658 - 45 - 0) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and demonstrated potential for modulating biological pathways position it as a valuable asset in drug discovery efforts. As research progresses，this compound will likely play an increasingly important role in developing novel therapeutic strategies for various human diseases.